Cas no 848760-74-7 (1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-)
848760-74-7 structure
Product Name:1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
CAS No:848760-74-7
MF:C16H14O2
MW:238.281164646149
CID:716574
Update Time:2024-01-31
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
- 4-(1H-INDOL-4-YL)BENZALDEHYDE
- 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]
- 4-(1H-Indol-6-yl)benzaldehyde
- 4-(1-Oxo-2,3-dihydroinden-5-yl)benzaldehyde
- 4-(3-Oxo-indan-5-yl)-benzaldehyde
- 5-(4'-hydroxymethyl-phenyl)-indan-1-one
- 5-[4-(hydroxymethyl)phenyl]-2,3-dihydroinden-1-one
- 1H-Inden-1-one, 2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
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- Inchi: 1S/C16H14O2/c17-10-11-1-3-12(4-2-11)13-5-7-15-14(9-13)6-8-16(15)18/h1-5,7,9,17H,6,8,10H2
- InChI Key: GDEUQKTXERQPTC-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(C3=CC=C(CO)C=C3)C=C2)CC1
Computed Properties
- Exact Mass: 221.08400
- Monoisotopic Mass: 221.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Melting Point: 156 °C(Solv: tetrahydrofuran (109-99-9))
- Boiling Point: 457.4±44.0 °C(Predicted)
- PSA: 32.86000
- LogP: 3.64740
- pka: 14.29±0.10(Predicted)
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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